Cas no 1033593-12-2 (Polygalasaponin XLIX)

• Product Name: Polygalasaponin XLIX
• CAS No: 1033593-12-2
• Molecular Formula: C₆₄H₁₀₂O₃₄
• Molecular Weight: 1415.47430467606
• CID: 2029651

Polygalasaponin XLIX Properties

Names and Identifiers

• 3-O-beta-D-glucopyranosyl presenegenin 28-O-beta-D-galactopyranosyl-(1->5)-beta-D-apiofuranosyl-(1->4)-beta-D-xylopyranosyl-(1->4)-alpha-L-rhamnopyranosyl-(1->2)-beta-D-fucopyranosyl ester
• polygalasaponin XLIX
• (-)-Polygalasaponin XLIX
• Olean-12-ene-23,28-dioic acid, 3-(β-D-glucopyranosyloxy)-2,27-dihydroxy-, 28-(O-β-D-galactopyranosyl-(1→5)-O-D-apio-β-D-furanosyl-(1→4)-O-β-D-xylopyranosyl-(1→4)-O-6-deoxy-α-L-mannopyranosyl-(1→2)-β-D-glucopyranosyl) ester, (2β,3β,4α)-

• InChIKey： VOKZLCCPUHEELK-UHFFFAOYSA-N
• Inchi： 1S/C64H102O34/c1-24-34(70)40(76)47(96-52-45(81)41(77)46(30(19-67)93-52)95-50-42(78)37(73)31(20-87-50)94-55-48(82)64(86,23-89-55)22-88-51-43(79)38(74)35(71)28(17-65)91-51)54(90-24)98-57(85)62-12-11-58(2,3)15-26(62)25-7-8-32-59(4)16-27(69)49(97-53-44(80)39(75)36(72)29(18-66)92-53)61(6,56(83)84)33(59)9-10-60(32,5)63(25,21-68)14-13-62/h7,24,26-55,65-82,86H,8-23H2,1-6H3,(H,83,84)
• SMILES： CC1C(O)C(O)C(OC2C(O)C(O)C(OC3C(O)C(O)C(OC4C(O)C(COC5C(O)C(O)C(O)C(CO)O5)(O)CO4)CO3)C(CO)O2)C(OC(C23CCC4(C(=CCC5C4(C)CCC4C5(CC(C(C4(C(=O)O)C)OC4C(O)C(O)C(O)C(CO)O4)O)C)C2CC(C)(C)CC3)CO)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 34
• Heavy Atom Count: 98
• XLogP3: -3.231

Experimental Properties

• Color/Form: Powder
• pka: 4.14±0.70(Predicted)
• Density: 1.61±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides